Cas no 5979-11-3 (Bradykinin triacetate)

• Product Name: Bradykinin triacetate
• CAS No: 5979-11-3
• MF: C₅₆H₈₅N₁₅O₁₇
• MW: 1240.364413023
• CID: 368253
• Update Time: 2025-04-19

Bradykinin triacetate Chemical and Physical Properties

Names and Identifiers

• Bradykinin triacetate
• Bradykinin
• BRADYKININ, TRIACETATE SALT LYOPHILIZED
• Bradykinin triacetate salt
• ARG-PRO-PRO-GLY-PHE-SER-PRO-PHE-ARG
• bradykinin acetate
• CHEMOTACTIC PEPTIDE
• FMLP
• FOR-MET-LEU-PHE
• FOR-MET-LEU-PHE-OH
• FORMYL-MET-LEU-PHE-OH
• FORMYL-MLF
• N-FORMYL-L-MET-LEU-PHE
• RR-9
• N2-[N-[1-[N-[N-[N-[1-(1-L-Arginyl-L-prolyl)-L-prolyl]glycyl]-L-phenylalanyl]-L-seryl]-L-prolyl]-L-phenylalanyl]arginine triacetate

• MDL： MFCD00036780
• Inchi： 1S/C50H73N15O11.3C2H4O2/c51-32(16-7-21-56-49(52)53)45(72)65-25-11-20-39(65)47(74)64-24-9-18-37(64)43(70)58-28-40(67)59-34(26-30-12-3-1-4-13-30)41(68)62-36(29-66)46(73)63-23-10-19-38(63)44(71)61-35(27-31-14-5-2-6-15-31)42(69)60-33(48(75)76)17-8-22-57-50(54)55;3*1-2(3)4/h1-6,12-15,32-39,66H,7-11,16-29,51H2,(H,58,70)(H,59,67)(H,60,69)(H,61,71)(H,62,68)(H,75,76)(H4,52,53,56)(H4,54,55,57);3*1H3,(H,3,4)
• InChI Key： GGIQAOBCVDFMSP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(C(CCC/N=C(\N)/N)N)=O)N1CCCC1C(NCC(NC(CC1C=CC=CC=1)C(NC(CO)C(N1CCCC1C(NC(C(NC(C(=O)O)CCC/N=C(\N)/N)=O)CC1C=CC=CC=1)=O)=O)=O)=O)=O.OC(C)=O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 1239.62000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 88
• Rotatable Bond Count: 27
• Complexity: 2110
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 128
• Topological Polar Surface Area: 531

Experimental Properties

• Color/Form: White powder
• Melting Point: 150-160 ºC
• Solubility: DMF: 50 mg/mL, clear, colorless
• PSA: 525.68000
• LogP: 1.55400
• Solubility: Dissolve in DMSO, 50mg/ml

Bradykinin triacetate Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10-23
• Safety Term：S22-S24/25

Related Categories

• Other Chemical Reagents